Cas no 14631-09-5 (2,5-Pyrimidinediamine,4-chloro-)

• Product Name: 2,5-Pyrimidinediamine,4-chloro-
• CAS No: 14631-09-5
• MF: C₄H₅ClN₄
• MW: 144.562298536301
• CID: 98720
• PubChem ID: 18544395
• Update Time: 2025-04-18

2,5-Pyrimidinediamine,4-chloro- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrimidinediamine,4-chloro-
• 4-chloropyrimidine-2,5-diamine
• Pyrimidine, 2,5-diamino-4-chloro- (8CI)
• FT-0752149
• DTXSID901306280
• SCHEMBL7246171
• 14631-09-5
• AKOS006365986
• Pyrimidine,2,5-diamino-4-chloro-(8ci)
• 4-Chloro-2,5-pyrimidinediamine
• EN300-4261342
• A936029

• Inchi： 1S/C4H5ClN4/c5-3-2(6)1-8-4(7)9-3/h1H,6H2,(H2,7,8,9)
• InChI Key： WHYVENFABMPERF-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N)N=1)N

Computed Properties

• Exact Mass: 144.02045
• Monoisotopic Mass: 144.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 0.1

Experimental Properties

• PSA: 77.82